Cas no 1343957-86-7 (4-(cyclopentylsulfanyl)pentan-2-one)

• Product Name: 4-(cyclopentylsulfanyl)pentan-2-one
• CAS No: 1343957-86-7
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• MDL: MFCD20396381
• CID: 4590921
• PubChem ID: 64728269
• Update Time: 2025-10-22

4-(cyclopentylsulfanyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylsulfanyl)pentan-2-one

• MDL： MFCD20396381
• Inchi： 1S/C10H18OS/c1-8(11)7-9(2)12-10-5-3-4-6-10/h9-10H,3-7H2,1-2H3
• InChI Key： BRYQGPNTQLFIIC-UHFFFAOYSA-N
• SMILES： CC(=O)CC(SC1CCCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(cyclopentylsulfanyl)pentan-2-one

4-(Cyclopentylsulfanyl)pentan-2-one (CAS 1343957-86-7): A Versatile Chemical Intermediate with Emerging Applications

In the realm of specialty chemicals, 4-(cyclopentylsulfanyl)pentan-2-one (CAS 1343957-86-7) has emerged as a compound of significant interest to researchers and industrial chemists alike. This sulfur-containing ketone derivative, with its unique cyclopentylsulfanyl functional group, offers a distinctive combination of chemical properties that make it valuable across multiple applications. As synthetic chemistry continues to advance, compounds like 4-(cyclopentylthio)pentan-2-one are gaining attention for their role in developing novel materials and bioactive molecules.

The molecular structure of 4-(cyclopentylsulfanyl)-2-pentanone features a pentan-2-one backbone substituted at the 4-position with a cyclopentylthio group. This arrangement imparts particular characteristics to the molecule, including moderate polarity and the ability to participate in various chemical transformations. The CAS 1343957-86-7 compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility properties that make it compatible with many organic solvents. These physical attributes contribute to its handling characteristics in laboratory and industrial settings.

Recent trends in chemical research have highlighted the importance of sulfur-containing compounds like 4-(cyclopentylsulfanyl)pentan-2-one in pharmaceutical intermediate synthesis. The pharmaceutical industry's growing focus on sulfur heterocycles as privileged structures in drug design has increased demand for such building blocks. Scientists are particularly interested in how the cyclopentylsulfanyl moiety can influence the pharmacokinetic properties of potential drug candidates, making CAS 1343957-86-7 a valuable starting material for medicinal chemistry programs.

Beyond pharmaceuticals, 4-(cyclopentylthio)pentan-2-one finds applications in materials science, where researchers are exploring its use in polymer modification and specialty coatings. The compound's ability to introduce sulfur functionalities into materials makes it attractive for developing products with enhanced durability or specific surface properties. In fragrance chemistry, derivatives of 4-(cyclopentylsulfanyl)-2-pentanone have shown potential as novel aroma chemicals, though this application area requires further investigation to fully understand the organoleptic properties of such compounds.

The synthesis of 4-(cyclopentylsulfanyl)pentan-2-one typically involves the reaction of cyclopentanethiol with an appropriate pentanone derivative under controlled conditions. Process chemists continue to optimize production methods for CAS 1343957-86-7 to improve yields and reduce environmental impact, aligning with the chemical industry's growing emphasis on green chemistry principles. These advancements are particularly relevant as companies seek to balance economic viability with sustainability goals.

Market analysts note increasing interest in cyclopentylsulfanyl-containing compounds across several industries. The unique electronic and steric properties of the cyclopentylthio group make 4-(cyclopentylsulfanyl)pentan-2-one a versatile intermediate for creating more complex molecular architectures. This trend reflects broader movements in chemical research toward exploring underutilized functional groups and their potential applications in various technological fields.

Quality control for 4-(cyclopentylthio)pentan-2-one typically involves analytical techniques such as GC-MS, HPLC, and NMR spectroscopy to ensure purity and confirm identity. These measures are crucial for researchers and manufacturers who require consistent performance from this chemical intermediate. The availability of high-purity CAS 1343957-86-7 material supports reproducible results in both academic and industrial research settings.

Safety considerations for handling 4-(cyclopentylsulfanyl)-2-pentanone follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. These precautions align with modern laboratory safety standards and responsible chemical management practices.

Looking forward, the potential applications of 4-(cyclopentylsulfanyl)pentan-2-one continue to expand as researchers uncover new reactions and properties associated with this interesting compound. Its role in asymmetric synthesis, material modification, and bioactive molecule development positions CAS 1343957-86-7 as a compound worth watching in the coming years. The chemical industry's ongoing exploration of sulfur-containing building blocks suggests that derivatives of 4-(cyclopentylthio)pentan-2-one may play increasingly important roles in various advanced applications.

For researchers considering 4-(cyclopentylsulfanyl)pentan-2-one for their projects, several factors merit attention. The compound's stability under various conditions, its reactivity patterns, and optimal storage conditions all influence its practical utility. Recent publications have begun to document these characteristics more thoroughly, providing valuable guidance for potential users of this chemical intermediate.

The commercial availability of CAS 1343957-86-7 has improved in recent years, reflecting growing recognition of its value in synthetic chemistry. Specialty chemical suppliers now typically offer 4-(cyclopentylsulfanyl)-2-pentanone in various quantities to meet different research and production needs. This increased accessibility supports broader investigation of the compound's potential across multiple disciplines.

In conclusion, 4-(cyclopentylsulfanyl)pentan-2-one represents an interesting example of how relatively simple sulfur-containing compounds can offer diverse possibilities in chemical research and development. Its combination of accessible synthesis, manageable physical properties, and chemical versatility makes CAS 1343957-86-7 a compound with significant potential across multiple application areas. As synthetic methodologies continue to evolve, the role of such specialized intermediates will likely expand, offering new opportunities for innovation in chemistry and related fields.